Cas no 52708-32-4 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline)

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline structure
52708-32-4 structure
Product Name:4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline
CAS No:52708-32-4
MF:C11H13N3
MW:187.241021871567
MDL:MFCD00661746
CID:377154
PubChem ID:714550
Update Time:2025-04-19

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline
    • 4-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PHENYLAMINE
    • 4-(3,5-dimethylpyrazol-1-yl)aniline
    • Benzenamine,4-(3,5-dimethyl-1H-pyrazol-1-yl)-
    • 1-(4-aminophenyl)-3,5-dimethylpyrazole
    • 3,5-dimethyl-1-(4'-aminophenyl)-1H-pyrazole
    • 4-(3,5-dimethyl-1h-pyrazol-1-yl)anilin
    • 4-(3,5-Dimethyl-pyrazol-1-yl)-anilin
    • 4-(3,5-dimethyl-pyrazol-1-yl)-aniline
    • 4-(3,5-dimethylpyrazolyl)phenylamine
    • p-Aminophenyl-1-(3,5-dimethyl)-pyrazol
    • p-Aminophenyl-1-dimethyl-3,5-pyrazol
    • FT-0616574
    • [4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]amine
    • IDI1_017890
    • BKLODFMZXGBJAE-UHFFFAOYSA-N
    • CCG-46048
    • A870927
    • AKOS000111849
    • 52708-32-4
    • EN300-28256
    • Maybridge3_006503
    • 4-(3,5-Dimethyl-pyrazol-1-yl)-phenylamine
    • DTXSID80351941
    • YW9
    • F0001-1359
    • BB 0218251
    • MFCD00661746
    • AC-7282
    • AC6298
    • HMS1449H13
    • 4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline, AldrichCPR
    • SDCCGMLS-0066245.P001
    • SCHEMBL1353576
    • SY005469
    • 4-(3,5-Dimethyl-1-pyrazolyl)aniline
    • SR-01000635774-1
    • AS-9770
    • STK347852
    • DB-071570
    • MDL： MFCD00661746
    • Inchi： 1S/C11H13N3/c1-8-7-9(2)14(13-8)11-5-3-10(12)4-6-11/h3-7H,12H2,1-2H3
    • InChI Key： BKLODFMZXGBJAE-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(=CC=2)N)C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 187.11100
  • Monoisotopic Mass: 187.110947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.14
  • Melting Point: 78℃
  • Boiling Point: 338.2℃at760mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.611
  • PSA: 43.84000
  • LogP: 2.65250

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Security Information

  • Hazard Category Code： 22
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Pricemore >>

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4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Production Method

4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline Related Literature

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